3-chloro-N-({3-[1-(4-fluorophenyl)-1H-pyrazol-3-yl]-4,5-dihydro-5-isoxazolyl}methyl)-5-(trifluoromethyl)-2-pyridinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-chloro-N-({3-[1-(4-fluorophenyl)-1H-pyrazol-3-yl]-4,5-dihydro-5-isoxazolyl}methyl)-5-(trifluoromethyl)-2-pyridinamine is a useful research compound. Its molecular formula is C19H14ClF4N5O and its molecular weight is 439.8. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Molecular Structures
Research on compounds with similar structural motifs, such as pyrazolo[4,3-c]pyridines and pyrazolopyridine derivatives, focuses on their synthesis and detailed molecular conformation analysis. Studies have highlighted their synthesis processes, molecular conformations, and hydrogen bonding patterns, which are crucial for understanding their chemical behavior and potential applications in developing pharmaceuticals or materials with specific properties (Sagar et al., 2017).
Anticancer Activity
Novel fluoro-substituted compounds have been synthesized and tested for their anticancer activities. Research indicates that such compounds exhibit significant activity against various cancer cell lines, highlighting their potential as therapeutic agents (Hammam et al., 2005).
Electrophosphorescence and Fluorescence
The synthesis and characterization of compounds with fluorophenyl and pyrazolyl groups have been explored for their potential in electrophosphorescent and fluorescent applications. These compounds are investigated for their photophysical properties, which are essential for developing new materials for optoelectronic devices (Tamayo et al., 2003).
Fluorous Synthesis Techniques
Fluorous synthesis techniques involving pyrazole derivatives have been developed to streamline the purification process in organic synthesis, making it a valuable method for producing highly pure compounds efficiently (Zhang, 2003).
Properties
IUPAC Name |
3-chloro-N-[[3-[1-(4-fluorophenyl)pyrazol-3-yl]-4,5-dihydro-1,2-oxazol-5-yl]methyl]-5-(trifluoromethyl)pyridin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClF4N5O/c20-15-7-11(19(22,23)24)9-25-18(15)26-10-14-8-17(28-30-14)16-5-6-29(27-16)13-3-1-12(21)2-4-13/h1-7,9,14H,8,10H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQDIEEPWSQXNJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(ON=C1C2=NN(C=C2)C3=CC=C(C=C3)F)CNC4=C(C=C(C=N4)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClF4N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.